2-Chloro-6-(3-phenylpropanamido)benzoic acid

• IUPAC Name: 2-chloro-6-(3-phenylpropanoylamino)benzoic acid
• InChI: InChI=1S/C16H14ClNO3/c17-12-7-4-8-13(15(12)16(20)21)18-14(19)10-9-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,18,19)(H,20,21)
• InChI Key: FRDDGGFVMOMBOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol
• CAS No.: 1411019-78-7

Description

2-Chloro-6-(3-phenylpropanamido)benzoic acid is a useful research compound. Its molecular formula is C16H14ClNO3 and its molecular weight is 303.74. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and characterization of related compounds, such as 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide, have been conducted using X-ray diffraction, IR, NMR, and UV-Vis spectra. These studies reveal insights into the optimized molecular structure, vibrational frequencies, and electronic properties, including energies and band gap energies. Frontier molecular orbitals, molecular electrostatic potential, and non-linear optical properties have also been analyzed, providing a comprehensive understanding of the compound's physical and chemical properties (Demir et al., 2016).

Biological Activity

• Research on related benzoic acid derivatives has shown significant anti-inflammatory, antiproliferative, and antimicrobial activities. For instance, studies on fused pyrimidine derivatives derived from 2-amino-5-chlorobenzoic acid have demonstrated their effectiveness against various cell lines and microorganisms, indicating the potential for therapeutic applications (Vachala et al., 2011).

Material Science Applications

• Benzoic acid derivatives have been investigated for their roles in the formation of multilayered structures and complexes with metal ions, showcasing their utility in materials science. For example, polymerizable benzoic acid derivatives have been used to create complex structures with potential applications in nanotechnology and materials engineering (Kishikawa et al., 2008).

Environmental and Water Purification Studies

• The photocatalytic degradation of organic pollutants in water using titanium dioxide suspensions has been studied, with benzoic acid and its derivatives serving as model compounds. These studies highlight the potential of such compounds in environmental remediation and the purification of water resources (Matthews, 1990).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. These indicate that the compound can cause serious eye irritation and may be harmful if swallowed.